Rivastigmine
Rivastigmine
Rivastigmine is an oral acetylcholinesterase inhibitor used for therapy of Alzheimer disease. Rivastigmine is associated with a minimal rate of serum enzyme elevations during therapy and is a rare cause of clinically apparent liver injury.
Rivastigmine is a carbamate ester obtained by formal condensation of the carboxy group of ethyl(methyl)carbamic acid with the phenolic OH group of 3-[(1S)-1-(dimethylamino)ethyl]phenol. A reversible cholinesterase inhibitor. It has a role as an EC 3.1.1.8 (cholinesterase) inhibitor, a neuroprotective agent and a cholinergic drug. It is a carbamate ester and a tertiary amino compound. It is a conjugate base of a rivastigmine(1+).
Rivastigmine, also known as ena 713 or exelon, belongs to the class of organic compounds known as phenoxy compounds. These are aromatic compounds contaning a phenoxy group. Rivastigmine is a drug which is used for the treatment of mild to moderate dementia associated with parkinson's disease or of the alzheimer's type. Rivastigmine is slightly soluble (in water) and a very strong basic compound (based on its pKa). Rivastigmine has been detected in multiple biofluids, such as urine and blood. Within the cell, rivastigmine is primarily located in the cytoplasm.
Rivastigmine is a carbamate ester obtained by formal condensation of the carboxy group of ethyl(methyl)carbamic acid with the phenolic OH group of 3-[(1S)-1-(dimethylamino)ethyl]phenol. A reversible cholinesterase inhibitor. It has a role as an EC 3.1.1.8 (cholinesterase) inhibitor, a neuroprotective agent and a cholinergic drug. It is a carbamate ester and a tertiary amino compound. It is a conjugate base of a rivastigmine(1+).
Rivastigmine, also known as ena 713 or exelon, belongs to the class of organic compounds known as phenoxy compounds. These are aromatic compounds contaning a phenoxy group. Rivastigmine is a drug which is used for the treatment of mild to moderate dementia associated with parkinson's disease or of the alzheimer's type. Rivastigmine is slightly soluble (in water) and a very strong basic compound (based on its pKa). Rivastigmine has been detected in multiple biofluids, such as urine and blood. Within the cell, rivastigmine is primarily located in the cytoplasm.
Brand Name:
Vulcanchem
CAS No.:
123441-03-2
VCID:
VC0000141
InChI:
InChI=1S/C14H22N2O2/c1-6-16(5)14(17)18-13-9-7-8-12(10-13)11(2)15(3)4/h7-11H,6H2,1-5H3/t11-/m0/s1
SMILES:
CCN(C)C(=O)OC1=CC=CC(=C1)C(C)N(C)C
Molecular Formula:
C14H22N2O2
Molecular Weight:
250.34 g/mol
Rivastigmine
CAS No.: 123441-03-2
APIs
VCID: VC0000141
Molecular Formula: C14H22N2O2
Molecular Weight: 250.34 g/mol
| CAS No. | 123441-03-2 |
|---|---|
| Product Name | Rivastigmine |
| Molecular Formula | C14H22N2O2 |
| Molecular Weight | 250.34 g/mol |
| IUPAC Name | [3-[(1S)-1-(dimethylamino)ethyl]phenyl] N-ethyl-N-methylcarbamate |
| Standard InChI | InChI=1S/C14H22N2O2/c1-6-16(5)14(17)18-13-9-7-8-12(10-13)11(2)15(3)4/h7-11H,6H2,1-5H3/t11-/m0/s1 |
| Standard InChIKey | XSVMFMHYUFZWBK-NSHDSACASA-N |
| Isomeric SMILES | CCN(C)C(=O)OC1=CC=CC(=C1)[C@H](C)N(C)C |
| SMILES | CCN(C)C(=O)OC1=CC=CC(=C1)C(C)N(C)C |
| Canonical SMILES | CCN(C)C(=O)OC1=CC=CC(=C1)C(C)N(C)C |
| Physical Description | Solid |
| Description | Rivastigmine is an oral acetylcholinesterase inhibitor used for therapy of Alzheimer disease. Rivastigmine is associated with a minimal rate of serum enzyme elevations during therapy and is a rare cause of clinically apparent liver injury. Rivastigmine is a carbamate ester obtained by formal condensation of the carboxy group of ethyl(methyl)carbamic acid with the phenolic OH group of 3-[(1S)-1-(dimethylamino)ethyl]phenol. A reversible cholinesterase inhibitor. It has a role as an EC 3.1.1.8 (cholinesterase) inhibitor, a neuroprotective agent and a cholinergic drug. It is a carbamate ester and a tertiary amino compound. It is a conjugate base of a rivastigmine(1+). Rivastigmine, also known as ena 713 or exelon, belongs to the class of organic compounds known as phenoxy compounds. These are aromatic compounds contaning a phenoxy group. Rivastigmine is a drug which is used for the treatment of mild to moderate dementia associated with parkinson's disease or of the alzheimer's type. Rivastigmine is slightly soluble (in water) and a very strong basic compound (based on its pKa). Rivastigmine has been detected in multiple biofluids, such as urine and blood. Within the cell, rivastigmine is primarily located in the cytoplasm. |
| Solubility | 2.04e+00 g/L |
| Synonyms | (S)-N-ethyl-3-((1-dimethyl-amino)ethyl)-N-methylphenylcarbamate 713, ENA 713, SDZ ENA ENA 713 ENA 713, SDZ ENA-713 ENA713 Exelon Hydrogen Tartrate, Rivastigmine rivastigmine Rivastigmine Hydrogen Tartrate RivastigmineTartrate SDZ ENA 713 Tartrate, Rivastigmine Hydrogen |
| PubChem Compound | 77991 |
| Last Modified | Nov 11 2021 |
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